![molecular formula C15H21N3O2 B7557730 N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide](/img/structure/B7557730.png)
N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide, commonly known as Acetildenafil, is a synthetic compound that belongs to the class of phosphodiesterase type 5 (PDE5) inhibitors. It is structurally similar to sildenafil, the active ingredient in Viagra, and is used as an alternative treatment for erectile dysfunction. However, the use of Acetildenafil as a drug is not approved by the Food and Drug Administration (FDA) due to its potential health risks.
Mechanism of Action
Acetildenafil works by inhibiting the enzyme N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide, which is responsible for the breakdown of cyclic guanosine monophosphate (cGMP). By inhibiting this compound, Acetildenafil increases the levels of cGMP in the body, which leads to relaxation of smooth muscle cells and increased blood flow to the penis, resulting in improved erectile function.
Biochemical and Physiological Effects
Acetildenafil has been shown to have similar biochemical and physiological effects as sildenafil. It increases the levels of cGMP in the body, which leads to relaxation of smooth muscle cells and increased blood flow to the penis. It has also been found to have potential cardiovascular effects, such as vasodilation and hypotension.
Advantages and Limitations for Lab Experiments
Acetildenafil has been used in various laboratory experiments to study its potential use as a treatment for erectile dysfunction. Its advantages include its structural similarity to sildenafil, which allows for comparison studies, and its ability to inhibit N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide, which is a key enzyme involved in erectile function. However, its limitations include its potential health risks and lack of regulatory approval for use as a drug.
Future Directions
There are several future directions for research on Acetildenafil. One potential area of study is its potential use as a treatment for other conditions, such as pulmonary arterial hypertension. Another area of research is the development of safer and more effective N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide inhibitors for the treatment of erectile dysfunction. Additionally, further studies are needed to fully understand the potential health risks associated with Acetildenafil and other this compound inhibitors.
Synthesis Methods
The synthesis of Acetildenafil involves the reaction of 4-acetylaminobutyric acid with piperidine and phenylhydrazine to form the intermediate compound, 1-(4-acetylpiperidin-1-yl)-2-phenylhydrazine. This intermediate is then reacted with acetic anhydride to produce Acetildenafil.
Scientific Research Applications
Acetildenafil has been extensively studied for its potential use in the treatment of erectile dysfunction. It has been found to be effective in improving erectile function in animal models, and its mechanism of action is similar to that of sildenafil. However, due to its potential health risks, its use as a drug has not been approved by regulatory authorities.
properties
IUPAC Name |
N-(1-acetylpiperidin-4-yl)-2-amino-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2/c1-11(19)18-9-7-13(8-10-18)17-15(20)14(16)12-5-3-2-4-6-12/h2-6,13-14H,7-10,16H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHRHCFXYMXVHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)NC(=O)C(C2=CC=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.